(1R)-1-Cyclopropyl-2-nitroethanamine;hydrochloride
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Description
(1R)-1-Cyclopropyl-2-nitroethanamine;hydrochloride is a useful research compound. Its molecular formula is C5H11ClN2O2 and its molecular weight is 166.61. The purity is usually 95%.
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Scientific Research Applications
Synthetic Precursors for Dihydropyrroles and Pyrroles
Doubly activated cyclopropanes, including compounds related to "(1R)-1-Cyclopropyl-2-nitroethanamine; hydrochloride," have been utilized as synthetic precursors for the regiospecific synthesis of 4-nitro- and 4-cyano-dihydropyrroles upon treatment with primary amines. The oxidation of these dihydropyrroles facilitates rapid access to densely functionalized pyrroles, showcasing the compound's utility in the synthesis of complex organic structures (Wurz & Charette, 2005).
Ring-Opening Reactions with Amine Nucleophiles
A mild procedure has been developed for the Lewis acid-catalyzed ring-opening of activated cyclopropanes, like those derived from "(1R)-1-Cyclopropyl-2-nitroethanamine; hydrochloride," with amine nucleophiles. This reaction proceeds at room temperature and retains the enantiomeric purity from the cyclopropane to the acyclic product, which has been applied in the enantioselective synthesis of significant pharmacological agents (Lifchits & Charette, 2008).
Functionalized Dipyrazolyl-N-nitromethanamines as Energetic Materials
The compound and its derivatives have been explored as precursors for the synthesis of dense energetic materials. For instance, 1,3-Dichloro-2-nitro-2-azapropane, a closely related compound, has led to the development of functionalized dipyrazolyl-N-nitromethanamines, a new family of energetic compounds characterized by high density and significant potential in material science (Zhang et al., 2013).
Properties
IUPAC Name |
(1R)-1-cyclopropyl-2-nitroethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O2.ClH/c6-5(3-7(8)9)4-1-2-4;/h4-5H,1-3,6H2;1H/t5-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUOLCMZODQRKHC-JEDNCBNOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C[N+](=O)[O-])N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1[C@H](C[N+](=O)[O-])N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.